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Compound of Interest

6-((Methylsulfonyl)thio)hexanoic
Compound Name: d
aci

Cat. No.: B133943

CAS Number: 76078-72-3

Disclaimer: Detailed technical information, including experimental protocols and biological
activity, for 6-((Methylsulfonyl)thio)hexanoic acid is limited in publicly available scientific
literature. This guide compiles the available data and provides context using information on the
structurally related and well-studied compound, 6-(Methylsulfinyl)hexyl isothiocyanate (6-
MSITC), and general chemical principles.

Core Compound Information

6-((Methylsulfonyl)thio)hexanoic acid is a methanethiosulfonate derivative containing a
hexanoic acid backbone.[1][2] Its structure suggests potential applications as a chemical
intermediate in the synthesis of bioactive compounds and materials science, where the
sulfonylthio functional group can be utilized for further chemical modifications.[3]

Physicochemical Properties

The following table summarizes the known physicochemical properties of 6-
((Methylsulfonyl)thio)hexanoic acid.
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Property Value Source(s)
CAS Number 76078-72-3 [2][4]
Molecular Formula C7H1404S> [21[4]
Molecular Weight 226.31 g/mol [2]
Physical Form Solid (4]

Purity

Typically =297%

[4]

Storage Temperature

Room temperature, sealed in a

dry environment

[4]

INChl Key

FELVFSYUZJCULW-
UHFFFAOYSA-N

[4]

Safety and Handling

Safety information for 6-((Methylsulfonyl)thio)hexanoic acid is summarized below. Users

should always consult the full Safety Data Sheet (SDS) before handling this chemical.

Hazard Information Details Source(s)
Signal Word Warning [4]
Pictograms GHSO07 (Exclamation Mark) [4]

Hazard Statements

H302 (Harmful if swallowed),
H315 (Causes skin irritation),
H319 (Causes serious eye

irritation)

[4]

Precautionary Statements

P264, P270, P280,
P301+P312, P302+P352,
P305+P351+P338,
P332+P313, P337+P313,
P362, P501

[4]
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Experimental Protocols (Hypothetical)

Specific experimental protocols for the synthesis and analysis of 6-
((Methylsulfonyl)thio)hexanoic acid are not readily available. The following sections describe
general methodologies that could be adapted for its preparation and characterization based on

standard organic chemistry techniques.

Synthesis Workflow

A plausible synthetic route to 6-((Methylsulfonyl)thio)hexanoic acid could involve the
reaction of a 6-mercaptohexanoic acid derivative with a methylsulfonylating agent. The
following diagram illustrates a general workflow for such a synthesis and subsequent
purification.

Click to download full resolution via product page

A general workflow for the synthesis and characterization of 6-((Methylsulfonyl)thio)hexanoic
acid.

Methodology Details:

o Reaction Setup: 6-Mercaptohexanoic acid would be dissolved in a suitable anhydrous
solvent (e.g., dichloromethane) under an inert atmosphere (e.g., nitrogen or argon). The

solution would be cooled in an ice bath.

o Addition of Reagents: A base (e.qg., triethylamine or pyridine) would be added to deprotonate
the thiol, followed by the slow addition of methanesulfonyl chloride.

e Reaction Monitoring: The reaction progress would be monitored by thin-layer
chromatography (TLC) until the starting material is consumed.
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o Work-up: The reaction mixture would be washed sequentially with dilute acid, water, and
brine. The organic layer would be dried over an anhydrous salt (e.g., sodium sulfate) and the
solvent removed under reduced pressure.

 Purification: The crude product would be purified by column chromatography on silica gel to
yield the final product.

Characterization Protocols

The structure and purity of the synthesized 6-((Methylsulfonyl)thio)hexanoic acid would be
confirmed using standard analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy would be
used to confirm the chemical structure, including the presence of the methylsulfonyl group,
the hexanoic acid chain, and the thioether linkage.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be employed to
determine the exact mass of the molecule and confirm its elemental composition.[5]

 Infrared (IR) Spectroscopy: IR spectroscopy would identify the characteristic functional
groups, such as the carboxylic acid C=0 and O-H stretches, and the S=0O stretches of the
sulfonyl group.

e High-Performance Liquid Chromatography (HPLC): HPLC would be used to assess the
purity of the final compound.

Biological Activity and Signaling Pathways (of a
Related Compound)

There is no specific information in the reviewed literature regarding the biological activity or
associated signaling pathways of 6-((Methylsulfonyl)thio)hexanoic acid. However, the
structurally similar compound 6-(Methylsulfinyl)hexyl isothiocyanate (6-MSITC), found in
wasabi, is well-studied for its anti-inflammatory and chemopreventive properties.[6][7] The
mechanisms of 6-MSITC may provide some insight into the potential, yet uninvestigated,
biological roles of related sulfur-containing fatty acids.
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6-MSITC has been shown to modulate several key signaling pathways involved in
inflammation, oxidative stress response, and cell survival.[7][8]

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is crucial in regulating cellular
responses to a variety of external stimuli, including inflammation.[9] 6-MSITC has been shown
to suppress the activation of all three major MAPK pathways (ERK, JNK, and p38), which in
turn inhibits the expression of pro-inflammatory mediators like COX-2 and iNOS.[6][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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